Cas no 57371-40-1 (1-Nitrosopyrrolidine-d4)

1-Nitrosopyrrolidine-d4 is a deuterated analog of 1-nitrosopyrrolidine, where four hydrogen atoms are replaced with deuterium. This isotopically labeled compound is primarily used as an internal standard in analytical chemistry, particularly in mass spectrometry and NMR studies, due to its enhanced stability and minimal interference with non-deuterated analogs. Its precise isotopic labeling ensures accurate quantification and traceability in research involving nitrosamine analysis, a critical area in toxicology and environmental chemistry. The compound’s high chemical purity and well-characterized structure make it a reliable reference material for method validation and quality control in laboratories studying nitrosamine formation or degradation pathways.

1-Nitrosopyrrolidine-d4 structure

Product Name:1-Nitrosopyrrolidine-d4

CAS No:57371-40-1

MF:C₄H₈N₂O

MW:104.143767356873

CID:1059337

PubChem ID:71751146

Update Time:2025-06-08

1-Nitrosopyrrolidine-d4 Chemical and Physical Properties

Names and Identifiers

- 1-Nitrosopyrrolidine-d4
- 1-Nitrosopyrrolidine
- 57371-40-1
- Pyrrolidine-2,2,5,5-d4, 1-nitroso- (9CI); 1-Nitrosopyrrolidine-2,2,5,5-d4; N-Nitrosopyrrolidine (2,2,5,5-D4)
- Inchi： 1S/C4H8N2O/c7-5-6-3-1-2-4-6/h1-4H2/i3D2,4D2
- InChI Key： WNYADZVDBIBLJJ-KHORGVISSA-N
- SMILES： O=NN1C([2H])([2H])CCC1([2H])[2H]

Computed Properties

Exact Mass: 104.088769867g/mol
Monoisotopic Mass: 104.088769867g/mol
Isotope Atom Count: 4
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 68.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 32.7Å²

1-Nitrosopyrrolidine-d4 Pricemore >>

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TRC	N545952-5mg	1-Nitrosopyrrolidine-d4	57371-40-1	5mg	$ 230.00	2023-09-06
TRC	N545952-50mg	1-Nitrosopyrrolidine-d4	57371-40-1	50mg	$ 1774.00	2023-09-06
A2B Chem LLC	AG72432-5mg	1-Nitrosopyrrolidine-d4	57371-40-1	5mg	$345.00	2024-04-19
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